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Compound of Interest

Compound Name: 2-(3-Bromophenyl)acetamide

Cat. No.: B1279644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Bromophenyl)acetamide is a halogenated aromatic acetamide. Halogenated organic

compounds are of significant interest in medicinal chemistry and materials science due to the

unique physicochemical properties imparted by the halogen atom, such as altered lipophilicity,

metabolic stability, and binding interactions. This document provides a comprehensive

overview of the available technical data for 2-(3-Bromophenyl)acetamide, with a focus on its

chemical properties, synthesis, and analytical characterization.

Physicochemical Properties
The fundamental physicochemical properties of 2-(3-Bromophenyl)acetamide are

summarized in the table below. It is important to distinguish this compound from its isomer, N-

(3-bromophenyl)acetamide (CAS 621-38-5), as their properties differ.
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Property Value Reference

CAS Number 60312-83-6 [1]

Molecular Formula C₈H₈BrNO [1][2]

Molecular Weight 214.06 g/mol [1][2]

Appearance White to off-white solid

Boiling Point (Predicted) 376.9 ± 25.0 °C

Density (Predicted) 1.537 ± 0.06 g/cm³

Storage Conditions
Sealed in a dry environment at

room temperature.
[3]

Synthesis
While specific literature detailing the synthesis of 2-(3-Bromophenyl)acetamide (CAS 60312-

83-6) is not readily available, a plausible and common synthetic route would involve the

amidation of 3-bromophenylacetic acid or its corresponding acyl chloride.

A generalized experimental protocol for the synthesis of primary amides from acyl chlorides is

as follows:

Reaction:

Experimental Protocol:

Reaction Setup: A solution of 3-bromophenylacetyl chloride in an anhydrous, inert solvent

(e.g., diethyl ether, dichloromethane) is prepared in a reaction vessel equipped with a stirring

mechanism and cooled in an ice bath.

Ammonia Addition: Concentrated aqueous ammonia or anhydrous ammonia gas is slowly

added to the cooled solution of the acyl chloride with vigorous stirring. An excess of

ammonia is used to neutralize the hydrogen chloride byproduct.

Reaction Monitoring: The reaction progress is monitored by a suitable technique, such as

Thin Layer Chromatography (TLC), to determine the consumption of the starting material.
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Work-up: Upon completion, the reaction mixture is typically diluted with water. The solid

product, 2-(3-Bromophenyl)acetamide, may precipitate and can be collected by filtration. If

the product remains in the organic layer, the layers are separated, and the organic phase is

washed with water and brine, then dried over an anhydrous drying agent (e.g., Na₂SO₄ or

MgSO₄).

Purification: The crude product is purified by recrystallization from a suitable solvent or by

column chromatography to yield the pure 2-(3-Bromophenyl)acetamide.

Below is a DOT script for a generalized workflow for the synthesis of 2-(3-
Bromophenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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